Cas no 2166618-08-0 (methyl 2-cyclobutyl(hydroxy)methyl-1,3-thiazole-4-carboxylate)

Methyl 2-cyclobutyl(hydroxy)methyl-1,3-thiazole-4-carboxylate is a specialized thiazole derivative featuring a cyclobutyl-hydroxymethyl substituent at the 2-position and a carboxylate ester at the 4-position. This compound is of interest in medicinal and synthetic chemistry due to its structural versatility, enabling further functionalization or incorporation into pharmacophores. The cyclobutyl ring enhances conformational rigidity, while the hydroxymethyl group provides a handle for derivatization. The thiazole core contributes to potential biological activity, often seen in antimicrobial or kinase-inhibiting agents. Its ester moiety allows for straightforward hydrolysis or transesterification, facilitating downstream modifications. This intermediate is valuable for targeted synthesis in drug discovery and heterocyclic chemistry research.
methyl 2-cyclobutyl(hydroxy)methyl-1,3-thiazole-4-carboxylate structure
2166618-08-0 structure
Product Name:methyl 2-cyclobutyl(hydroxy)methyl-1,3-thiazole-4-carboxylate
CAS No:2166618-08-0
MF:C10H13NO3S
MW:227.280121564865
CID:6049748
PubChem ID:165520881
Update Time:2025-05-27

methyl 2-cyclobutyl(hydroxy)methyl-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-cyclobutyl(hydroxy)methyl-1,3-thiazole-4-carboxylate
    • methyl 2-[cyclobutyl(hydroxy)methyl]-1,3-thiazole-4-carboxylate
    • 2166618-08-0
    • EN300-1269386
    • Inchi: 1S/C10H13NO3S/c1-14-10(13)7-5-15-9(11-7)8(12)6-3-2-4-6/h5-6,8,12H,2-4H2,1H3
    • InChI Key: AZBKGAVOCIVTRO-UHFFFAOYSA-N
    • SMILES: S1C=C(C(=O)OC)N=C1C(C1CCC1)O

Computed Properties

  • Exact Mass: 227.06161445g/mol
  • Monoisotopic Mass: 227.06161445g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 87.7Ų

methyl 2-cyclobutyl(hydroxy)methyl-1,3-thiazole-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1269386-0.05g
methyl 2-[cyclobutyl(hydroxy)methyl]-1,3-thiazole-4-carboxylate
2166618-08-0
0.05g
$612.0 2023-06-08
Enamine
EN300-1269386-0.1g
methyl 2-[cyclobutyl(hydroxy)methyl]-1,3-thiazole-4-carboxylate
2166618-08-0
0.1g
$640.0 2023-06-08
Enamine
EN300-1269386-0.25g
methyl 2-[cyclobutyl(hydroxy)methyl]-1,3-thiazole-4-carboxylate
2166618-08-0
0.25g
$670.0 2023-06-08
Enamine
EN300-1269386-0.5g
methyl 2-[cyclobutyl(hydroxy)methyl]-1,3-thiazole-4-carboxylate
2166618-08-0
0.5g
$699.0 2023-06-08
Enamine
EN300-1269386-1.0g
methyl 2-[cyclobutyl(hydroxy)methyl]-1,3-thiazole-4-carboxylate
2166618-08-0
1g
$728.0 2023-06-08
Enamine
EN300-1269386-2.5g
methyl 2-[cyclobutyl(hydroxy)methyl]-1,3-thiazole-4-carboxylate
2166618-08-0
2.5g
$1428.0 2023-06-08
Enamine
EN300-1269386-5.0g
methyl 2-[cyclobutyl(hydroxy)methyl]-1,3-thiazole-4-carboxylate
2166618-08-0
5g
$2110.0 2023-06-08
Enamine
EN300-1269386-10.0g
methyl 2-[cyclobutyl(hydroxy)methyl]-1,3-thiazole-4-carboxylate
2166618-08-0
10g
$3131.0 2023-06-08
Enamine
EN300-1269386-50mg
methyl 2-[cyclobutyl(hydroxy)methyl]-1,3-thiazole-4-carboxylate
2166618-08-0
50mg
$612.0 2023-10-02
Enamine
EN300-1269386-100mg
methyl 2-[cyclobutyl(hydroxy)methyl]-1,3-thiazole-4-carboxylate
2166618-08-0
100mg
$640.0 2023-10-02

Additional information on methyl 2-cyclobutyl(hydroxy)methyl-1,3-thiazole-4-carboxylate

Comprehensive Overview of Methyl 2-Cyclobutyl(hydroxy)methyl-1,3-thiazole-4-carboxylate (CAS No. 2166618-08-0)

The compound methyl 2-cyclobutyl(hydroxy)methyl-1,3-thiazole-4-carboxylate (CAS No. 2166618-08-0) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a thiazole ring with a cyclobutyl substituent and a hydroxymethyl group, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold, given the rising demand for novel small-molecule modulators in targeted therapies.

In recent years, the scientific community has focused on sustainable synthesis methods for complex heterocycles like methyl 2-cyclobutyl(hydroxy)methyl-1,3-thiazole-4-carboxylate. This aligns with the broader trend of green chemistry, where minimizing environmental impact while maintaining efficiency is paramount. Computational studies using AI-driven molecular modeling have also explored its conformational stability, addressing frequently searched queries such as "thiazole derivatives in drug design" or "cyclobutane ring effects on bioavailability." These investigations highlight its potential in structure-activity relationship (SAR) optimizations.

The ester functional group in this compound (methyl carboxylate) offers reactivity for further derivatization, a feature often exploited in medicinal chemistry. Patent literature reveals its utility in developing kinase inhibitors and anti-inflammatory agents, topics trending in oncology and immunology research. Additionally, its thiazole core resonates with interest in privileged structures—a common search term among chemists—due to its prevalence in FDA-approved drugs.

Analytical characterization of CAS No. 2166618-08-0 typically involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS), ensuring precise quality control for industrial-scale production. Discussions in online forums frequently emphasize the need for reliable HPLC purification protocols, reflecting practical challenges in handling such intermediates. Moreover, the compound’s chirality at the hydroxymethyl position sparks debates on enantioselective synthesis strategies, another hot topic in synthetic organic chemistry.

From a commercial perspective, suppliers often highlight methyl 2-cyclobutyl(hydroxy)methyl-1,3-thiazole-4-carboxylate as a high-purity reference standard for R&D labs. Its inclusion in fragment-based drug discovery (FBDD) libraries underscores its relevance in hit-to-lead campaigns. As the pharmaceutical industry shifts toward personalized medicine, demand for structurally diverse building blocks like this thiazole derivative is expected to grow, making it a compound of enduring scientific and industrial value.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd